Cas no 563-23-5 (Cholineglycerophosphate)

• Product Name: Cholineglycerophosphate
• CAS No: 563-23-5
• MF: C₈H₂₁NO₆P^.OH
• MW: 275.24
• CID: 38359
• Update Time: 2025-05-26

Cholineglycerophosphate Chemical and Physical Properties

Names and Identifiers

• Choline glycerophosphate
• 2-[[(2,3-Dihydroxypropoxy)hydroxyphosphinyl]oxy]-N,N,N-trimethylethanaminium hydroxide (1:1)
• Cholineglycerophosphate

• Inchi： InChI=1S/C8H20NO6P.H2O/c1-9(2,3)4-5-14-16(12,13)15-7-8(11)6-10;/h8,10-11H,4-7H2,1-3H3;1H2
• InChI Key： LJGDFNNSILYOKZ-UHFFFAOYSA-N
• SMILES： [OH-].P(O)(=O)(OCC[N+](C)(C)C)OCC(O)CO

Computed Properties

• Exact Mass: 378.21300

Experimental Properties

• Melting Point: 104-105 ºC
• PSA: 163.15000
• LogP: -1.30490

Additional information on Cholineglycerophosphate

Cholineglycerophosphate and Its Applications in Modern Biomedicine

Cholineglycerophosphate, a compound with the CAS number 563-23-5, has garnered significant attention in the field of biomedicine due to its multifaceted roles in cellular metabolism and signaling pathways. This compound, also known as phosphatidylcholine derivative, is a crucial component in the synthesis of phospholipids, which are the building blocks of cell membranes. Its unique chemical structure, featuring both choline and glycerol phosphate groups, makes it an indispensable player in various biological processes.

The importance of Cholineglycerophosphate has been further highlighted by recent research, particularly in the context of its involvement in energy metabolism and neurotransmitter synthesis. Studies have demonstrated that this compound plays a pivotal role in the production of acetylcholine, a neurotransmitter essential for cognitive functions such as memory and learning. The ability of Cholineglycerophosphate to enhance acetylcholine synthesis has opened new avenues for therapeutic interventions in neurodegenerative diseases like Alzheimer's and Parkinson's.

In addition to its neurological benefits, Cholineglycerophosphate has been studied for its potential in enhancing muscle function and recovery. Research indicates that this compound aids in the synthesis of phosphatidylcholine, which is a critical component of muscle cell membranes. By supporting membrane integrity and fluidity, Cholineglycerophosphate may contribute to improved muscle performance and reduced fatigue. These findings have sparked interest in its use as a supplement for athletes and individuals seeking to enhance their physical endurance.

The compound's role in cellular signaling pathways has also been a focus of recent investigations. Cholineglycerophosphate has been shown to modulate various signaling molecules that are involved in processes such as inflammation, oxidative stress, and cell growth. By influencing these pathways, Cholineglycerophosphate may offer therapeutic potential in conditions where dysregulation of these processes is implicated. For instance, studies have suggested that it could be beneficial in managing chronic inflammatory diseases by dampening excessive inflammatory responses.

Beyond its biological functions, Cholineglycerophosphate has found applications in the development of novel drug delivery systems. Its ability to form stable lipid bilayers makes it an excellent candidate for encapsulating bioactive molecules. This property has been exploited in creating targeted drug delivery systems that can enhance the efficacy of treatments while minimizing side effects. The use of Cholineglycerophosphate-based nanoparticles has shown promise in delivering therapeutic agents to specific sites within the body, thereby improving treatment outcomes.

The pharmaceutical industry has also explored the use of Cholineglycerophosphate as an excipient in drug formulations. Its biocompatibility and stability make it an ideal component for enhancing drug solubility and bioavailability. This has led to its incorporation into various formulations aimed at improving patient compliance and therapeutic efficacy. The versatility of Cholineglycerophosphate as an excipient underscores its significance beyond its direct biological roles.

Recent advancements in analytical techniques have further enhanced our understanding of Cholineglycerophosphate's properties and interactions. High-resolution spectroscopy methods have allowed researchers to elucidate its structural dynamics and interactions with other biomolecules. These insights have provided a more comprehensive view of how Cholineglycerophosphate functions within complex biological systems.

The future prospects for Cholineglycerophosphate are promising, with ongoing research exploring its potential applications in regenerative medicine and tissue engineering. Its ability to support cell membrane synthesis and modulate cellular signaling makes it a valuable candidate for promoting tissue repair and regeneration. Additionally, its role in energy metabolism suggests that it could be beneficial in developing treatments for metabolic disorders.

In conclusion, Cholineglycerophosphate (CAS number 563-23-5) is a multifunctional compound with significant implications in biomedicine. Its involvement in cellular metabolism, neurotransmitter synthesis, muscle function, and cellular signaling underscores its importance as a therapeutic agent and research tool. As our understanding of its mechanisms continues to evolve, so too will its applications across various medical fields.